Cas no 875542-02-2 (2,4-Oxazolidinedione, 5-methyl-5-(3-methylphenyl)-, (5R)-)

• Product name: 2,4-Oxazolidinedione, 5-methyl-5-(3-methylphenyl)-, (5R)-
• CAS No: 875542-02-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 655202
• PubChem ID: 46941692

2,4-Oxazolidinedione, 5-methyl-5-(3-methylphenyl)-, (5R)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Oxazolidinedione, 5-methyl-5-(3-methylphenyl)-, (5R)-
• (5R)-5-methyl-5-(3-methylphenyl)-1,3-oxazolidine-2,4-dione
• (R)-5-Methyl-5-(3-methylphenyl)oxazolidinedione
• SCHEMBL4942184
• FWJJTZVGPWOXEO-LLVKDONJSA-N
• DTXSID00677473
• 875542-02-2

• Inchi： InChI=1S/C11H11NO3/c1-7-4-3-5-8(6-7)11(2)9(13)12-10(14)15-11/h3-6H,1-2H3,(H,12,13,14)/t11-/m1/s1
• InChI Key： FWJJTZVGPWOXEO-LLVKDONJSA-N
• SMILES： CC1=CC(=CC=C1)C2(C(=O)NC(=O)O2)C

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones